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Compound of Interest

Compound Name: 3-Chloro-2-methylpropene

Cat. No.: B057409

Essential Safety and Handling Guide for 3-
Chloro-2-methylpropene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3-Chloro-2-
methylpropene (also known as methallyl chloride), a highly flammable, corrosive, and toxic
chemical. Adherence to these procedures is essential for ensuring laboratory safety and
minimizing environmental impact.

Hazard Summary

3-Chloro-2-methylpropene is a colorless to pale-yellow liquid with a pungent odor.[1][2] It is
classified as a highly flammable liquid and vapor, and is harmful if swallowed or inhaled.[3] This
chemical causes severe skin burns and eye damage, may cause an allergic skin reaction, and
is toxic to aquatic life with long-lasting effects.[3][4] It is also considered a possible human
carcinogen.[4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Chloro-2-
methylpropene.
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PPE Category

Specification

Citation

Eye Protection

Chemical safety goggles or a

face shield.

[4]16]

Hand Protection

Wear appropriate protective

gloves (e.g., Viton®, Barrier®).

[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator with an
organic vapor cartridge if
exposure limits are exceeded

or if irritation is experienced.

[7]

Body Protection

Wear appropriate protective
clothing, including a lab coat,
and boots to prevent skin

exposure.

[1]14]

Operational Plan: Step-by-Step Handling

Procedures
1.

Preparation:

Ensure that a chemical fume hood, eyewash station, and safety shower are readily

accessible and in good working order.[4][8]

Use only in a well-ventilated area.[4]

Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Ground and bond all containers and receiving equipment to prevent static discharge.[4]

. Handling:
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Wear all required personal protective equipment.[4]

Use only non-sparking tools.[4]

Avoid breathing mist, vapors, or spray.[4]

Prevent contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the handling area.[4]

Keep containers tightly closed when not in use.[4]

. Temporary Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, and flame.[7]

Keep containers tightly closed.[4]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[7]

Emergency Procedures

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[4]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[4]

In case of inhalation: Move the person to fresh air and keep them at rest in a position
comfortable for breathing. Seek immediate medical attention.[3][4]

In case of ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical
attention.[4]

In case of a spill: Evacuate the area and remove all ignition sources. Ventilate the area.
Absorb the spill with inert material (e.g., sand, earth) and collect it in a suitable, closed
container for disposal.[4]
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Disposal Plan

o Waste Characterization: 3-Chloro-2-methylpropene is a hazardous waste due to its
flammability, corrosivity, and toxicity.

o Containerization: Collect waste in a designated, properly labeled, and sealed container. Do
not use aluminum containers for halogenated waste.[3]

o Disposal Method: Dispose of the contents and container to an approved waste disposal plant
in accordance with all local, regional, and national regulations.[4][7] Do not dispose of it in
the sewer system.[1]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 3-Chloro-2-methylpropene
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Caption: This diagram outlines the key steps for the safe handling of 3-Chloro-2-
methylpropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Chloro-2-methyl-1-propene | C4H7CI | CID 11241 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. Page loading... [wap.guidechem.com]
. merckmillipore.com [merckmillipore.com]

. fishersci.com [fishersci.com]

. 3-F-2-F E-1-§% technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]

2
3
4
e 5. 3-Chloro-2-methyl-1-propene - Hazardous Agents | Haz-Map [haz-map.com]
6
7. fishersci.com [fishersci.com]

8

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 3-Chloro-2-
methylpropene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057409#personal-protective-equipment-for-handling-
3-chloro-2-methylpropene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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